2-(2-furoyl)-N-(4-methylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(furan-2-carbonylamino)-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C13H13N3O2S/c1-9-4-6-10(7-5-9)14-13(19)16-15-12(17)11-3-2-8-18-11/h2-8H,1H3,(H,15,17)(H2,14,16,19)
• InChI Key: XBIXRPLLOYLCSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NNC(=O)C2=CC=CO2
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

2-(2-furoyl)-N-(4-methylphenyl)hydrazinecarbothioamide, also known as Furosemide, is a highly effective diuretic drug that is widely used in the treatment of various medical conditions. It is a sulfonamide derivative and belongs to the class of loop diuretics. Furosemide is used to treat conditions such as edema, hypertension, and congestive heart failure.

Scientific Research Applications

Diuretics and Carbonic Anhydrase Inhibition

• Carbonic Anhydrase Inhibition for Diuretics : Sulfonamide diuretics containing hydrazinecarbothioamide structures act as inhibitors of carbonic anhydrase (CA). These compounds demonstrate therapeutic efficacy by enhancing diuretic activity and possess potential in the management of cardiovascular diseases and obesity due to their polypharmacological effects. The inhibition of renal carbonic anhydrases by these compounds results in increased nitrite excretion, which may underlie their blood pressure-lowering effects and organ-protective activity F. Carta & C. Supuran, 2013.

Antineoplastic and Carcinogenicity Studies

• Antineoplastic Actions of Hydrazines : Hydrazine derivatives, including specific hydrazinecarbothioamides, have been explored for their antineoplastic (anti-cancer) activities. A significant number of these compounds, including hydrazine itself and its analogues, showed antineoplastic actions in both animal models and, to some extent, humans. Despite these activities, caution is advised due to the carcinogenic potential of many hydrazine compounds B. Tóth, 1996.

Optoelectronic Materials Development

• Optoelectronic Applications : Derivatives of hydrazinecarbothioamide have been utilized in the synthesis and application of optoelectronic materials. These compounds are incorporated into π-extended conjugated systems, contributing to the development of materials for organic light-emitting diodes (OLEDs), photoelectric conversion elements, and sensors. The electroluminescent properties of these derivatives make them valuable for creating advanced optoelectronic devices G. Lipunova, E. Nosova, V. Charushin, & O. Chupakhin, 2018.

Analytical and Environmental Toxicology

• Analytical Detection and Toxicity Concerns : The analytical detection of hydrazine and related compounds in environmental and biological matrices highlights their potential toxicological concerns. These studies emphasize the need for sensitive and selective detection methods for monitoring and assessing the environmental impact and health risks associated with hydrazine and its derivatives. The genotoxicity and carcinogenic potential of these compounds necessitate careful consideration in their application and disposal D. Elder, D. Snodin, & A. Teasdale, 2011.